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Compound of Interest

Compound Name: Bivittoside B

Cat. No.: B1667538 Get Quote

A notable scarcity of research surrounds the marine-derived triterpenoid glycoside, Bivittoside
B, presenting a significant knowledge gap for researchers, scientists, and drug development

professionals. Despite the burgeoning interest in marine natural products for therapeutic

applications, Bivittoside B remains largely uncharacterized in the scientific literature. This in-

depth technical guide consolidates the currently available information on Bivittoside B and

highlights the extensive research conducted on its closely related analogue, Bivittoside D, to

provide a contextual framework and potential avenues for future investigation.

At present, the body of scientific literature dedicated specifically to the biological activities,

experimental protocols, and signaling pathways of Bivittoside B is exceptionally limited.

Database searches and literature reviews reveal a significant lack of studies investigating its

cytotoxic, anticancer, antifungal, or other pharmacological properties. The primary available

information is centered on its chemical identity.

Chemical Profile of Bivittoside B
Bivittoside B is catalogued in chemical databases such as PubChem, which provides its

molecular formula, structure, and other physicochemical properties.
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Identifier Value

PubChem CID 157054[1]

Molecular Formula C54H88O22[1]

Molecular Weight 1089.3 g/mol [1]

IUPAC Name

16-[5-[4-[3,5-dihydroxy-6-(hydroxymethyl)-4-

methoxyoxan-2-yl]oxy-3,5-dihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-4-hydroxy-3-

(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-

yl]oxy-10-hydroxy-2,6,13,17,17-pentamethyl-6-

(4-methylpentyl)-7-

oxapentacyclo[10.8.0.0²,⁹.0⁵,⁹.0¹³,¹⁸]icos-11-en-

8-one[1]

Insights from a Closely Related Analogue:
Bivittoside D
In stark contrast to the lack of data on Bivittoside B, its structural analogue, Bivittoside D, has

been the subject of several studies, particularly focusing on its antifungal and spermicidal

activities. These findings may offer potential, albeit speculative, starting points for future

research on Bivittoside B.

Antifungal Activity of Bivittoside D
Multiple studies have demonstrated the potent antifungal properties of Bivittoside D, isolated

from the sea cucumber Bohadschia vitiensis.

Table 1: Antifungal Activity of Bivittoside D
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Fungal Strain MIC (μg/mL) Reference

Candida albicans 0.78 [2]

Cryptococcus neoformans 0.78 [3]

Sporothrix schenckii 6.25 [3]

Trichophyton mentagrophytes 0.78 [2][3]

Aspergillus fumigatus 1.56 [2][3]

Candida parapsilosis 3.12 [3]

MIC: Minimum Inhibitory Concentration

Experimental Protocols for Antifungal Assays of
Bivittoside D
The antifungal activity of Bivittoside D was primarily determined using the twofold microbroth

dilution method as per the guidelines of the National Committee for Clinical Laboratory

Standards (NCCLS).

Workflow for Antifungal Susceptibility Testing of Bivittoside D

Caption: Workflow of the microbroth dilution method for MIC determination.

Detailed Methodology:

Compound Preparation: Bivittoside D was dissolved in 10% dimethyl sulfoxide (DMSO) to

create a stock solution.

Assay Medium: RPMI 1640 medium buffered with MOPS was used for the assay.

Dilution: Serial twofold dilutions of the Bivittoside D stock solution were prepared in 96-well

microtiter plates.

Inoculation: A standardized suspension of the fungal cells was added to each well.

Incubation: The plates were incubated under appropriate conditions for fungal growth.
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MIC Determination: The MIC was recorded as the lowest concentration of the compound that

completely inhibited visible fungal growth.

Future Directions and Conclusion
The absence of dedicated research on Bivittoside B is a clear gap in the field of marine

natural product chemistry and pharmacology. The documented antifungal and spermicidal

activities of its close relative, Bivittoside D, suggest that Bivittoside B may also possess

interesting biological properties worthy of investigation.

Future research should focus on:

Isolation and Purification: Developing efficient methods for the isolation and purification of

Bivittoside B from its natural sources.

Biological Screening: Conducting comprehensive in vitro screening of Bivittoside B against

a panel of cancer cell lines, bacterial strains, and fungal pathogens.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies should aim to elucidate the underlying molecular mechanisms and

signaling pathways.

In conclusion, this review underscores the nascent stage of research on Bivittoside B. While a

detailed analysis of its biological activities and mechanisms of action is not currently possible

due to the lack of published data, the information available for the closely related Bivittoside D

provides a compelling rationale for future investigations into this understudied marine

glycoside. The scientific community is encouraged to explore the potential of Bivittoside B,

which may hold promise for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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